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Compound of Interest

Compound Name: Octadecyl methacrylate

Cat. No.: B107426 Get Quote

Long-chain alkyl methacrylates (LCMAs) are a versatile class of polymeric additives extensively

utilized to enhance the performance of lubricating oils. Their primary functions are to improve

the viscosity index (VI) and depress the pour point (PP), ensuring efficient lubricant

performance over a wide range of operating temperatures. This guide provides a comparative

analysis of LCMAs, presenting key performance data, detailed experimental protocols, and

visualizations to aid researchers, scientists, and formulation professionals in their evaluations.

The effectiveness of LCMA additives is intrinsically linked to their molecular architecture,

specifically the length of the alkyl side chains and the overall molecular weight of the polymer.

These structural features govern their solubility in base oils and their behavior at different

temperatures, impacting properties such as thermal stability, shear stability, and friction

modification.

Performance Data of Long-Chain Alkyl Methacrylate
Additives
The performance of lubricant additives is quantified through various standard tests. The

following tables summarize the effects of different long-chain alkyl methacrylate structures on

key lubricant properties.

Table 1: Viscosity Index Improvement
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Additive
Compos
ition

Alkyl
Chain
Length

Molecul
ar
Weight (
g/mol )

Concent
ration
(wt%)

Base Oil

Kinemat
ic
Viscosit
y (cSt at
100°C)

Viscosit
y Index
(VI)

Referen
ce

Poly(laur

yl

methacry

late)

C12
140,000 -

236,000
0.5 - 3.0 Lube Oil -

Effective

VI

Improver

[1]

Poly(dod

ecyl

methacry

late/octa

decyl

methacry

late)

C12, C18 - -
Mineral

Base Oil
>130 High [2]

Poly(C12

-C15

alkyl

methacry

late)

C12-C15 - - - - High VI [3]

Styrene/d

odecyl

methacry

late/octa

decyl

methacry

late

terpolym

er

C12, C18
up to

17,000
-

Mineral

Base Oil

10.8 -

15.9
>150 [2]

Table 2: Pour Point Depression
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Additive
Composit
ion

Average
Alkyl
Chain
Length

Molecular
Weight (
g/mol )

Concentr
ation
(ppm)

Base Oil
Pour
Point (°C)

Referenc
e

Poly(alkyl

methacryla

te)

12.6 - 13.8
10,000 -

300,000
-

Lubricating

Oils

Can

reduce to

-35

[4]

Poly(alkyl

methacryla

te) - T819

Tailored

Alkyl

Chains

- -
Group I

Base Oils
-45 [5]

Poly(long-

chain α-

olefin-co-

acrylates)

- -
2000 -

4000

BO-1, BO-

2, BO-3

Depresses

PP by up

to 15

[6]

Graft

copolymer

(alkyl

methacryla

te-α-olefin-

vinyl

acetate)

C16 - 5000

Egyptian

Lubricating

Oils

-18 [7]

Table 3: Thermal Stability
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Additive
Composition

Comparison
Temperature for
50% Weight Loss
(°C)

Reference

Methyl

methacrylate/dodecyl

methacrylate/octadecy

l methacrylate

terpolymer

- 313 [8]

Styrene/dodecyl

methacrylate/octadecy

l methacrylate

terpolymer

Higher than MMA

terpolymer
363 [8]

Poly(methyl

methacrylate)
- - [9]

Poly(butyl

methacrylate)
- - [9]

Poly(2-ethylhexyl

methacrylate)

Lower thermal stability

than PMMA
- [9]

Table 4: Friction and Wear Properties
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Additive Type
Concentration
(wt%)

Lubricant
Reduction in
Coefficient of
Friction (COF)

Reference

Multi-walled

carbon

nanotubes

(MWCNTs)

0.20 500 N mineral oil 32.47% [10]

Hexagonal boron

nitride (h-BN)

nanoparticles

0.5 SAE 5w-30 10% [10]

Long-chain

alkylglucopyrano

sides

1 Water-based ~70% [11]

Experimental Protocols
Detailed and standardized methodologies are crucial for the accurate evaluation of lubricant

additive performance. Below are outlines of key experimental protocols.

1. Viscosity Index Determination (ASTM D2270)

Objective: To determine the effect of temperature on the viscosity of a lubricating oil.

Apparatus: Calibrated glass capillary viscometers, constant temperature baths.

Procedure:

Measure the kinematic viscosity of the lubricant sample at two different temperatures,

typically 40°C and 100°C.[12]

Use the measured viscosities to calculate the Viscosity Index using the empirical formula

provided in the ASTM D2270 standard. A higher VI indicates a smaller change in viscosity

with temperature.[13]

2. Pour Point Determination (ASTM D97)
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Objective: To determine the lowest temperature at which a lubricant will flow.

Apparatus: Pour point test jar, thermometer, cooling bath.

Procedure:

The sample is cooled at a specified rate.

The sample is examined at intervals of 3°C for flow characteristics.

The pour point is the lowest temperature at which movement of the oil is observed.[4]

3. Shear Stability Index (SSI) Measurement (ASTM D6278 or DIN 51350-6)

Objective: To assess the resistance of the polymer additive to mechanical degradation under

shear stress.

Apparatus: Sonic shear apparatus or diesel injector rig.

Procedure:

The viscosity of the oil containing the additive is measured before and after being

subjected to high shear forces.

The Shear Stability Index is calculated as the percentage loss in viscosity. A lower SSI

indicates better shear stability.[2][14]

The formula for PSSI (Permanent Shear Stability Index) is: PSSI = 100 x (V₀ – Vₛ) / (V₀ –

Vb), where V₀ is the initial viscosity, Vₛ is the viscosity after shearing, and Vb is the

viscosity of the base oil.[15]

4. Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

Objective: To evaluate the thermal stability of the additive by measuring its weight loss as a

function of temperature.

Apparatus: Thermogravimetric analyzer.
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Procedure:

A small sample of the polymer additive is heated at a constant rate in a controlled

atmosphere (e.g., nitrogen or air).

The weight of the sample is continuously monitored as the temperature increases.

The temperature at which significant weight loss occurs indicates the onset of thermal

degradation.[8]

Visualizing Relationships and Workflows
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Caption: Relationship between LCMA structure and lubricant performance.

Experimental Workflow for LCMA Evaluation
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Caption: Workflow for evaluating LCMA lubricant additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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